Cas no 1805873-56-6 (3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1805873-56-6
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4939666
• Update Time: 2025-06-27

3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c13-5-9-3-8(11(16)12(17)18)2-1-7(9)4-10(15)6-14/h1-3,11,16H,4-6H2,(H,17,18)
• InChI Key： GUIFMANLJVIAQK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)O)O)C=CC=1CC(CCl)=O

Computed Properties

• Exact Mass: 333.96075 g/mol
• Monoisotopic Mass: 333.96075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.58
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid

Recent Advances in the Study of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid (CAS: 1805873-56-6)

3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid (CAS: 1805873-56-6) is a chemically modified mandelic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its bromomethyl and chloro-oxopropyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

Recent studies have focused on the synthetic pathways and reactivity of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the synthesis of novel protease inhibitors. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of various pharmacophores, while the chloro-oxopropyl moiety contributes to the compound's electrophilic reactivity, making it a valuable precursor in the design of covalent inhibitors.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid exhibit promising inhibitory effects against several disease-relevant enzymes. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of this compound demonstrated nanomolar inhibition of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The unique spatial arrangement of functional groups in the molecule appears to contribute to its selective binding to enzyme active sites.

The pharmacokinetic properties of this compound and its derivatives are currently under investigation. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) utilizing LC-MS/MS analysis revealed that ester prodrugs of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid show improved oral bioavailability compared to the parent compound, suggesting potential for further development as orally administered therapeutic agents.

From a safety perspective, toxicological evaluations of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid have been conducted in accordance with OECD guidelines. While the compound itself shows moderate cytotoxicity in cell culture models (IC50 ≈ 50 μM in HepG2 cells), appropriately designed derivatives demonstrate significantly improved therapeutic indices, as reported in a recent Chemical Research in Toxicology article (2024).

Looking forward, the unique chemical properties of 3-(Bromomethyl)-4-(3-chloro-2-oxopropyl)mandelic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a warhead in covalent inhibitor design. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important tool in medicinal chemistry for the foreseeable future.